Cas no 28743-45-5 (9-Acridinamine,N,N-dimethyl-1-nitro-, hydrochloride (1:1))

9-Acridinamine,N,N-dimethyl-1-nitro-, hydrochloride (1:1) structure
28743-45-5 structure
Product Name:9-Acridinamine,N,N-dimethyl-1-nitro-, hydrochloride (1:1)
CAS No:28743-45-5
MF:C15H14ClN3O2
MW:303.743562221527
CID:263201
PubChem ID:34314
Update Time:2025-04-19

9-Acridinamine,N,N-dimethyl-1-nitro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 9-Acridinamine,N,N-dimethyl-1-nitro-, hydrochloride (1:1)
    • dimethyl-(8-nitroacridin-1-yl)azanium,chloride
    • 1-Nitro-9-(dimethylamino)-acridine hydrochloride
    • 9-ACRIDINAMINE, N,N-DIMETHYL-1-NITRO-, HYDROCHLORIDE
    • dimethyl-(8-nitroacridin-1-yl)azanium;chloride
    • C 702
    • 28743-45-5
    • Inchi: 1S/C15H13N3O2.ClH/c1-17(2)14-7-3-5-12-10(14)9-11-13(16-12)6-4-8-15(11)18(19)20;/h3-9H,1-2H3;1H
    • InChI Key: FVAUTJXZDRWTDA-UHFFFAOYSA-N
    • SMILES: [Cl-].[O-][N+](C1=CC=CC2=C1C=C1C(C=CC=C1[NH+](C)C)=N2)=O

Computed Properties

  • Exact Mass: 303.0774544g/mol
  • Monoisotopic Mass: 303.0774544g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 369
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.2Ų
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